BE“GHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Molecular Weight of Ethyl 2-(3-
chlorophenyl)oxazole-4-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl 2-(3-chlorophenyl)oxazole-4-
Compound Name:
carboxylate

Cat. No.: B589373

For researchers and professionals in the field of drug development and chemical synthesis,
precise molecular data is paramount. This guide provides a focused examination of the
molecular weight of Ethyl 2-(3-chlorophenyl)oxazole-4-carboxylate, a compound of interest
in various research applications.

Molecular Composition and Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The chemical formula for Ethyl 2-(3-chlorophenyl)oxazole-4-carboxylate
is C12H10CINO:s.

To calculate the molecular weight, the atomic weights of carbon, hydrogen, chlorine, nitrogen,
and oxygen are required. The standard atomic weights are approximately:

Carbon (C): 12.011 u[1][2][3][4][5]

Hydrogen (H): 1.008 u[6][7][8][9][10]

Chlorine (Cl): 35.45 u[11][12][13][14][15]

Nitrogen (N): 14.007 u[16][17][18][19][20]

Oxygen (O): 15.999 u[21][22][23][24][25]
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The calculation based on the molecular formula is as follows:
(12 x 12.011) + (10 x 1.008) + (1 x 35.45) + (1 x 14.007) + (3 x 15.999) = 251.67 g/mol

This calculated value is confirmed by chemical suppliers, who list the molecular weight of Ethyl
2-(3-chlorophenyl)oxazole-4-carboxylate as 251.67 g/mol .

Data Summary

For clarity and comparative purposes, the elemental composition and contribution to the total
molecular weight are summarized in the table below.

. . Total

Atomic Weight o
Element Symbol Count Contribution

(u)

(u)

Carbon C 12 12.011 144,132
Hydrogen H 10 1.008 10.080
Chlorine Cl 1 35.45 35.450
Nitrogen N 1 14.007 14.007
Oxygen O 3 15.999 47.997

Total 251.666

Note: The final molecular weight is typically rounded to two decimal places, resulting in 251.67
g/mol .

Logical Relationship of Components

The structural arrangement of the molecule dictates its chemical formula and, consequently, its
molecular weight. The relationship between the named components and the final formula is
visualized below.

Structural components of the target molecule.
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Disclaimer: This document provides the molecular weight based on established chemical
principles and publicly available data. As an Al, | cannot generate novel experimental protocols
or detailed signaling pathway analyses that would require access to non-public research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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